Cas no 1114652-77-5 (2-(3,4-dimethoxybenzoyl)-6-fluoro-4-(3-fluoro-4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 2-(3,4-dimethoxybenzoyl)-6-fluoro-4-(3-fluoro-4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114652-77-5
• MF: C₂₄H₁₉F₂NO₅S
• MW: 471.473172426224
• CID: 5342279
• Update Time: 2025-06-30

2-(3,4-dimethoxybenzoyl)-6-fluoro-4-(3-fluoro-4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• (3,4-dimethoxyphenyl)[6-fluoro-4-(3-fluoro-4-methylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone
• 2-(3,4-dimethoxybenzoyl)-6-fluoro-4-(3-fluoro-4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• (3,4-dimethoxyphenyl)(6-fluoro-4-(3-fluoro-4-methylphenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)methanone
• (3,4-dimethoxyphenyl)-[6-fluoro-4-(3-fluoro-4-methylphenyl)-1,1-dioxo-1lambda6,4-benzothiazin-2-yl]methanone

• Inchi： 1S/C24H19F2NO5S/c1-14-4-7-17(12-18(14)26)27-13-23(33(29,30)22-9-6-16(25)11-19(22)27)24(28)15-5-8-20(31-2)21(10-15)32-3/h4-13H,1-3H3
• InChI Key： JIPOYDCAYDWITB-UHFFFAOYSA-N
• SMILES： S1(C(C(C2C=CC(=C(C=2)OC)OC)=O)=CN(C2C=CC(C)=C(C=2)F)C2C=C(C=CC1=2)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 859
• XLogP3: 4.7
• Topological Polar Surface Area: 81.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 2-(3,4-dimethoxybenzoyl)-6-fluoro-4-(3-fluoro-4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Introduction to 2-(3,4-dimethoxybenzoyl)-6-fluoro-4-(3-fluoro-4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione and Its Significance in Modern Chemical Biology

The compound with the CAS number 1114652-77-5, specifically named as 2-(3,4-dimethoxybenzoyl)-6-fluoro-4-(3-fluoro-4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This intricate structure, characterized by its benzothiazine core and multiple fluoro and methoxy substituents, has garnered attention due to its potential biological activities and structural versatility. The benzothiazine scaffold is a well-known pharmacophore in medicinal chemistry, often employed in the design of drugs targeting various therapeutic pathways.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, opening up new avenues for its exploration in drug discovery. The presence of fluoro and dimethoxybenzoyl groups introduces unique electronic and steric properties to the molecule, which can be exploited to modulate its interactions with biological targets. Specifically, the fluoro substituents are known to enhance metabolic stability and binding affinity, while the dimethoxybenzoyl moiety can contribute to lipophilicity and membrane permeability.

In the context of current research, this compound has been investigated for its potential role in modulating enzyme activity. The benzothiazine ring is a common feature in inhibitors targeting enzymes such as kinases and phosphodiesterases. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain kinases, making them promising candidates for further development as therapeutic agents. The fluoro-4-methylphenyl group further enhances the molecule's potential by providing a rigid structure that can optimize binding interactions with protein targets.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzothiazine core efficiently. Additionally, protecting group strategies are crucial to handle the reactive functional groups present in the molecule. The final product's spectroscopic data, including NMR and mass spectrometry spectra, confirms its structural integrity and purity.

One of the most intriguing aspects of this compound is its potential application in developing novel antimicrobial agents. The structural features of benzothiazine derivatives have been shown to interact with bacterial enzymes and cell wall components, leading to their bactericidal effects. The specific arrangement of fluoro and dimethoxybenzoyl groups in this compound may enhance its ability to disrupt bacterial cell membranes or inhibit essential metabolic pathways. This makes it a valuable candidate for further investigation in antimicrobial drug development.

Furthermore, the compound's fluorescence properties have been explored as a potential tool for bioimaging applications. Benzothiazine derivatives often exhibit strong fluorescence due to their conjugated systems and electron-rich structures. By tuning the substitution patterns on the benzothiazine core, researchers can modulate the emission wavelengths of these compounds. This property could be exploited for developing fluorescent probes for cellular imaging or detecting specific biological markers.

The pharmacokinetic profile of this compound is another area of interest. Studies have shown that fluorinated aromatic compounds often exhibit improved bioavailability due to their enhanced lipophilicity and metabolic stability. The presence of both fluoro and dimethoxybenzoyl groups in this molecule suggests that it may possess favorable pharmacokinetic properties, making it more suitable for therapeutic applications. However, further studies are needed to evaluate its absorption, distribution, metabolism, excretion (ADME) profiles.

In conclusion,2-(3,4-dimethoxybenzoyl)-6-fluoro-4-(3-fluoro-4-methylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS no 1114652-77-5) represents a promising candidate for drug discovery with its unique structural features and potential biological activities. Its investigation as an enzyme inhibitor, antimicrobial agent, and bioimaging probe underscores its significance in modern chemical biology. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing innovative therapeutic strategies.